Cas no 1228968-41-9 ((S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1228968-41-9
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 2103219
• PubChem ID: 58209539
• Update Time: 2025-10-29

(S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate(WXG03285)
• 1-Pyrrolidinecarboxylic acid, 2-[5-(4-ethynylphenyl)-1H-imidazol-2-yl]-, 1,1-dimethylethyl ester, (2S)-
• DB-248104
• G74287
• SCHEMBL883156
• tert-Butyl (S)-2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• YZAGHQMZLCONIT-KRWDZBQOSA-N
• SCHEMBL10144725
• 1228968-41-9

• Inchi： 1S/C20H23N3O2/c1-5-14-8-10-15(11-9-14)16-13-21-18(22-16)17-7-6-12-23(17)19(24)25-20(2,3)4/h1,8-11,13,17H,6-7,12H2,2-4H3,(H,21,22)/t17-/m0/s1
• InChI Key： YZAGHQMZLCONIT-KRWDZBQOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H]1C1NC(C2=CC=C(C#C)C=C2)=CN=1

Computed Properties

• Exact Mass: 337.17902698g/mol
• Monoisotopic Mass: 337.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Additional information on (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate (CAS No. 1228968-41-9)

The compound (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate (CAS No. 1228968-41-9) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This chiral compound features a unique combination of functional groups, including a pyrrolidine ring, an imidazole moiety, and an ethynylphenyl substituent, making it a valuable intermediate for the synthesis of biologically active molecules. Its structural complexity and stereochemical purity (S-configuration) are critical for its applications in asymmetric synthesis and targeted drug design.

In recent years, the demand for chiral building blocks like (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate has surged due to their role in the development of small-molecule therapeutics. Researchers are particularly interested in its potential as a pharmacophore for modulating protein-protein interactions (PPIs) and enzyme inhibition. The ethynyl group, for instance, is often leveraged in click chemistry applications, enabling efficient conjugation with other molecules for drug delivery systems or bioconjugation strategies.

The synthesis of CAS No. 1228968-41-9 involves multi-step organic transformations, including Boc protection of the pyrrolidine nitrogen and Sonogashira coupling to introduce the ethynylphenyl group. These methods are widely discussed in academic literature, reflecting the compound's relevance in modern organic synthesis. Its tert-butyl carbamate (Boc) group further enhances its stability, making it suitable for storage and handling in laboratory settings.

From an industrial perspective, (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate is often sought after by pharmaceutical companies engaged in high-throughput screening (HTS) and fragment-based drug discovery (FBDD). Its structural features align with current trends in precision medicine, where stereoselective synthesis plays a pivotal role in optimizing drug efficacy and reducing off-target effects. This compound's versatility also extends to catalysis research, where it serves as a ligand or precursor for chiral catalysts.

Environmental and regulatory considerations are increasingly shaping the use of such compounds. The green chemistry movement emphasizes the need for sustainable synthesis routes, and CAS No. 1228968-41-9 is no exception. Researchers are exploring microwave-assisted synthesis and flow chemistry techniques to minimize waste and energy consumption during its production. These advancements align with global efforts to reduce the carbon footprint of pharmaceutical manufacturing.

In summary, (S)-tert-butyl 2-(5-(4-ethynylphenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate (CAS No. 1228968-41-9) represents a cutting-edge tool in drug discovery and synthetic chemistry. Its unique structure, combined with its applications in asymmetric synthesis and bioconjugation, positions it as a molecule of enduring interest. As the pharmaceutical industry continues to evolve, this compound is likely to remain at the forefront of innovative therapeutic development.